Cas no 65996-04-5 (3-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile)

• Product Name: 3-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile
• CAS No: 65996-04-5
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• CID: 4828157
• Update Time: 2025-06-08

3-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile

• Inchi： 1S/C9H7BrN2/c10-9-8(4-11)7-3-1-2-6(7)5-12-9/h5H,1-3H2
• InChI Key： FAFNJOUWPQDTKL-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C2=C(C=N1)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile

Comprehensive Analysis of 3-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile (CAS No. 65996-04-5)

3-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile (CAS No. 65996-04-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of cyclopenta[c]pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both bromine and nitrile functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for 3-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile has increased, particularly in the field of medicinal chemistry. Researchers are exploring its potential as a building block for kinase inhibitors, which are crucial in treating diseases such as cancer and inflammatory disorders. The compound's brominated pyridine core allows for further functionalization, making it a versatile scaffold for designing novel therapeutics. Additionally, its nitrile group offers opportunities for click chemistry and other bioorthogonal reactions.

The synthesis of 3-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile typically involves multi-step organic reactions, including cyclization and halogenation processes. Its CAS number 65996-04-5 is frequently searched in chemical databases, reflecting its importance in academic and industrial settings. The compound's stability under various conditions makes it suitable for storage and transportation, further enhancing its utility in research laboratories.

One of the trending topics in the scientific community is the development of sustainable synthetic methodologies. In this context, 3-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile has been studied for its potential to be synthesized using green chemistry principles. Researchers are investigating catalytic systems and solvent-free reactions to minimize environmental impact while maintaining high yields. This aligns with the growing emphasis on eco-friendly chemical processes in the pharmaceutical industry.

Another area of interest is the compound's role in material science. Its aromatic system and electron-withdrawing groups make it a candidate for designing organic semiconductors and luminescent materials. These applications are particularly relevant in the development of OLEDs (organic light-emitting diodes) and other advanced electronic devices. As the demand for high-performance materials rises, 3-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile could play a pivotal role in innovation.

Frequently asked questions about 3-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile include its solubility, reactivity, and safety profile. The compound is generally soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), which facilitates its use in various reactions. Its bromine atom allows for further cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, expanding its synthetic utility.

In summary, 3-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile (CAS No. 65996-04-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As scientific advancements continue, the relevance of this compound is expected to grow, driven by its adaptability and potential for groundbreaking discoveries.